Cas no 1442114-31-9 ((S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride)
1442114-31-9 structure
Product Name:(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
CAS No:1442114-31-9
MF:C9H13ClFNO
MW:205.657025098801
CID:4700488
Update Time:2023-08-15
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
- (2S)-3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
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- Inchi: 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
- InChI Key: FSZUYBZAYQGQDE-QRPNPIFTSA-N
- SMILES: Cl.FC1C=CC(=CC=1)[C@H](CO)CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Topological Polar Surface Area: 46.2
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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